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Compound of Interest

Compound Name:
2-methyl-5-

(trifluoromethyl)benzoyl Chloride

Cat. No.: B1620967 Get Quote

An In-depth Technical Guide to 2-Methyl-5-(trifluoromethyl)benzoyl Chloride: Commercial

Availability, Applications, and Handling

Introduction
2-Methyl-5-(trifluoromethyl)benzoyl chloride (CAS No. 261952-08-3) is a specialized

chemical intermediate that holds significant importance in the fields of pharmaceutical and

agrochemical research and development.[1] As a member of the acyl chloride family, its

primary function is to act as a potent acylating agent, enabling the introduction of the 2-methyl-

5-(trifluoromethyl)benzoyl moiety into a wide array of molecules. The presence of the

trifluoromethyl (-CF3) group is particularly noteworthy; this functional group is a cornerstone of

modern drug design, known for its ability to enhance critical properties such as metabolic

stability, lipophilicity, and binding affinity of a molecule to its biological target.[2][3] This guide

provides a comprehensive overview of its commercial availability, key properties, applications,

and essential safety protocols for researchers, scientists, and drug development professionals.

Physicochemical Properties
The compound is a solid at room temperature and possesses a molecular formula of

C9H6ClF3O.[4] Its structural attributes and physical characteristics are summarized in the table

below. Understanding these properties is crucial for its proper storage, handling, and

application in synthetic chemistry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1620967?utm_src=pdf-interest
https://www.benchchem.com/product/b1620967?utm_src=pdf-body
https://www.benchchem.com/product/b1620967?utm_src=pdf-body
https://www.appchemical.com/products/261952-08-3?cate_name=Chemistry&cate2_name=Material%20Science&cate_id=1&cate2_id=4&pro_name=Benzoyl%20chloride,%202-methyl-5-(trifluoromethyl)-&keyword=
https://www.mdpi.com/1420-3049/30/14/3009
https://www.jelsciences.com/articles/jbres1883.php
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB1734971.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 261952-08-3 [1]

Molecular Formula C9H6ClF3O [4]

Molecular Weight 222.59 g/mol

Appearance Solid

Purity
Typically ≥95% or ≥99%

depending on supplier
[5][6]

MDL Number MFCD01631599 [1][5]

InChI Key
MXPJWWPYMSWHBS-

UHFFFAOYSA-N

SMILES String
O=C(Cl)C1=CC(C(F)

(F)F)=CC=C1C

Storage Temperature
4-8°C or ambient, depending

on supplier recommendations
[5]

Commercial Availability and Sourcing
2-Methyl-5-(trifluoromethyl)benzoyl chloride is available from a range of specialty chemical

suppliers catering to the research and development sector. Availability spans from small, lab-

scale quantities to larger, semi-bulk amounts, although pricing is often provided upon inquiry

due to the specialized nature of the reagent.
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Supplier
Available
Quantities

Purity Notes

Sigma-Aldrich
Varies (listed for early

discovery research)
AldrichCPR

Buyer assumes

responsibility to

confirm purity;

analytical data is not

always collected.

AOBChem
250mg, 500mg, 1g,

5g, 10g, 25g, 100g
95%

Pricing is listed for

some quantities, while

others require inquiry.

[5]

Echemi
Bulk inquiries (e.g.,

25kgs/Drum)
≥99.0%

Offers detailed

specification sheets

(COA, MSDS) upon

request.[6]

Appchem
Custom packaging

available
Varies

Listed as a catalog

item.[1]

Apollo Scientific Inquire for availability ≥95%

Listed under a related

compound, 2-Methyl-

5-

(trifluoromethyl)benzyl

chloride, indicating a

portfolio of similar

building blocks.[7]

It is imperative for researchers to obtain a Certificate of Analysis (COA) from the supplier to

verify the identity and purity of the specific batch being purchased.[6]

Core Reactivity and Synthetic Utility
The primary utility of 2-methyl-5-(trifluoromethyl)benzoyl chloride stems from the high

reactivity of the acyl chloride functional group. It readily reacts with nucleophiles such as

amines, alcohols, and carbanions to form amides, esters, and ketones, respectively. This

reactivity makes it an invaluable building block for constructing complex molecules.
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The trifluoromethyl group significantly influences the electronic properties of the benzoyl ring,

enhancing the electrophilicity of the carbonyl carbon and making the compound a highly

efficient acylating agent. Furthermore, incorporating this group is a well-established strategy in

medicinal chemistry to improve a drug candidate's pharmacokinetic profile.[2]

Caption: General workflow for amide synthesis using the title compound.

Applications in Drug Discovery and Agrochemicals
Trifluoromethylated aromatic compounds are prevalent in a wide range of FDA-approved drugs

and advanced agrochemicals.[2][8] 2-Methyl-5-(trifluoromethyl)benzoyl chloride serves as a

key intermediate for synthesizing molecules in therapeutic areas such as oncology,

inflammation, and central nervous system disorders.

Pharmaceutical Development: This compound is used to create novel chemical entities with

enhanced biological activity. The resulting amide or ester derivatives are often evaluated as

potential drug candidates.

Agrochemical Formulations: It is employed in the production of advanced herbicides and

pesticides, where the trifluoromethyl group contributes to the potency and stability of the final

product.

Safety, Handling, and Storage
As with all acyl chlorides, 2-methyl-5-(trifluoromethyl)benzoyl chloride is a hazardous

substance that requires strict safety protocols. It is corrosive and reacts with water, including

moisture in the air, to release hydrochloric acid (HCl) gas.[9][10]

Hazard Identification:

GHS Pictograms: GHS06 (Toxic)

Signal Word: Danger

Hazard Statements:

H301: Toxic if swallowed.
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H314: Causes severe skin burns and eye damage.[11]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[11]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[5]

Handling and Storage Protocol:

Engineering Controls: Always handle in a certified chemical fume hood to avoid inhalation of

vapors and HCl gas.[10]

Personal Protective Equipment (PPE): Wear nitrile gloves, a lab coat, and chemical safety

goggles or a face shield.[11]

Dispensing: Use dry glassware and handle under an inert atmosphere (e.g., nitrogen or

argon) to prevent hydrolysis.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

moisture and incompatible materials like bases and alcohols.[10]

Spill Management: In case of a spill, use an inert absorbent material. Do not use water.[10]

Caption: Logical workflow from sourcing to application in a research project.

Exemplary Experimental Protocol: Amide Synthesis
The following is a generalized, self-validating protocol for the synthesis of an N-aryl amide

using 2-methyl-5-(trifluoromethyl)benzoyl chloride.

Objective: To synthesize N-(4-methoxyphenyl)-2-methyl-5-(trifluoromethyl)benzamide.

Materials:
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2-methyl-5-(trifluoromethyl)benzoyl chloride (1.0 eq)

p-Anisidine (1.0 eq)

Triethylamine (Et3N) (1.2 eq)

Dichloromethane (DCM), anhydrous

1M Hydrochloric Acid (HCl)

Saturated Sodium Bicarbonate (NaHCO3) solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO4)

Procedure:

Reaction Setup: To a dry, nitrogen-flushed round-bottom flask, add p-anisidine followed by

anhydrous DCM. Cool the solution to 0°C in an ice bath.

Addition of Base: Add triethylamine to the stirred solution.

Acylation: Dissolve 2-methyl-5-(trifluoromethyl)benzoyl chloride in a minimal amount of

anhydrous DCM and add it dropwise to the reaction mixture at 0°C over 15 minutes.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material

(p-anisidine) is consumed.

Workup:

Quench the reaction by adding deionized water.

Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated

NaHCO3, and brine.

Dry the organic layer over anhydrous MgSO4.
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Purification:

Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Purify the crude solid by recrystallization from a suitable solvent system (e.g.,

ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel.

Validation: Confirm the identity and purity of the final product using analytical techniques

such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Conclusion
2-Methyl-5-(trifluoromethyl)benzoyl chloride is a high-value chemical intermediate readily

available from specialty suppliers for R&D purposes. Its utility is centered on its efficient

acylating capability and the desirable physicochemical properties imparted by the

trifluoromethyl group. For researchers in drug discovery and agrochemical synthesis, this

reagent serves as a critical building block for creating novel, high-performance molecules.

Adherence to stringent safety and handling protocols is mandatory to ensure its safe and

effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.echemi.com/produce/pr22061537818-2-methyl-5-trifluoromethylbenzoyl-chloride.html
https://store.apolloscientific.co.uk/product/2-methyl-5-trifluoromethylbenzyl-chloride
https://store.apolloscientific.co.uk/product/2-methyl-5-trifluoromethylbenzyl-chloride
https://www.mdpi.com/2227-9717/10/10/2054
https://www.smolecule.com/products/s714870
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10564~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2016:46:37~~2-(Trifluoromethyl
https://store.apolloscientific.co.uk/storage/msds/PC48455_msds.pdf
https://www.benchchem.com/product/b1620967#commercial-availability-of-2-methyl-5-trifluoromethyl-benzoyl-chloride
https://www.benchchem.com/product/b1620967#commercial-availability-of-2-methyl-5-trifluoromethyl-benzoyl-chloride
https://www.benchchem.com/product/b1620967#commercial-availability-of-2-methyl-5-trifluoromethyl-benzoyl-chloride
https://www.benchchem.com/product/b1620967#commercial-availability-of-2-methyl-5-trifluoromethyl-benzoyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1620967?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

